1,4-Dioxacycloheptadecane-5,17-dione
1,4-Dioxacycloheptadecane-5,17-dione
Ethylene brassylate is macrocylic compound mainly used as a fragrance ingredient for its musk-like odor.
Ethylene brassylate, also known as astratone or musk T, belongs to the class of organic compounds known as macrolides and analogues. These are organic compounds containing a lactone ring of at least twelve members. Ethylene brassylate exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethylene brassylate is primarily located in the membrane (predicted from logP). Ethylene brassylate has a sweet, ambrette, and floral taste.
Ethylene brassylate, also known as astratone or musk T, belongs to the class of organic compounds known as macrolides and analogues. These are organic compounds containing a lactone ring of at least twelve members. Ethylene brassylate exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethylene brassylate is primarily located in the membrane (predicted from logP). Ethylene brassylate has a sweet, ambrette, and floral taste.
Brand Name:
Vulcanchem
CAS No.:
105-95-3
VCID:
VC21020123
InChI:
InChI=1S/C15H26O4/c16-14-10-8-6-4-2-1-3-5-7-9-11-15(17)19-13-12-18-14/h1-13H2
SMILES:
C1CCCCCC(=O)OCCOC(=O)CCCCC1
Molecular Formula:
C15H26O4
Molecular Weight:
270.36 g/mol
1,4-Dioxacycloheptadecane-5,17-dione
CAS No.: 105-95-3
Cat. No.: VC21020123
Molecular Formula: C15H26O4
Molecular Weight: 270.36 g/mol
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Specification
| Description | Ethylene brassylate is macrocylic compound mainly used as a fragrance ingredient for its musk-like odor. Ethylene brassylate, also known as astratone or musk T, belongs to the class of organic compounds known as macrolides and analogues. These are organic compounds containing a lactone ring of at least twelve members. Ethylene brassylate exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethylene brassylate is primarily located in the membrane (predicted from logP). Ethylene brassylate has a sweet, ambrette, and floral taste. |
|---|---|
| CAS No. | 105-95-3 |
| Molecular Formula | C15H26O4 |
| Molecular Weight | 270.36 g/mol |
| IUPAC Name | 1,4-dioxacycloheptadecane-5,17-dione |
| Standard InChI | InChI=1S/C15H26O4/c16-14-10-8-6-4-2-1-3-5-7-9-11-15(17)19-13-12-18-14/h1-13H2 |
| Standard InChI Key | XRHCAGNSDHCHFJ-UHFFFAOYSA-N |
| SMILES | C1CCCCCC(=O)OCCOC(=O)CCCCC1 |
| Canonical SMILES | C1CCCCCC(=O)OCCOC(=O)CCCCC1 |
| Melting Point | Mp 0-7 ° 0-7°C |
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